5,7-Bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid

Specification

• CAS No.: 1379526-94-9
• Molecular Formula: C11H4F6N2O2
• Molecular Weight: 310.15 g/mol
• IUPAC Name: 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid
• Standard InChI: InChI=1S/C11H4F6N2O2/c12-10(13,14)5-3-7(11(15,16)17)19-8-4(5)1-2-6(18-8)9(20)21/h1-3H,(H,20,21)
• Standard InChI Key: DRAUWGYAQKRJFV-UHFFFAOYSA-N
• SMILES: C1=CC(=NC2=C1C(=CC(=N2)C(F)(F)F)C(F)(F)F)C(=O)O
• Canonical SMILES: C1=CC(=NC2=C1C(=CC(=N2)C(F)(F)F)C(F)(F)F)C(=O)O

Introduction

5,7-Bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid is a synthetic organic compound belonging to the naphthyridine class, which is characterized by a fused ring system consisting of two pyridine rings. This compound is notable for its trifluoromethyl groups at positions 5 and 7, and a carboxylic acid group at position 2 of the naphthyridine ring. The presence of these functional groups imparts unique chemical and physical properties to the compound.

Synthesis and Applications

While specific synthesis methods for 5,7-Bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid are not detailed in the available literature, compounds of this nature are typically synthesized through multi-step reactions involving the formation of the naphthyridine core followed by the introduction of trifluoromethyl groups and the carboxylic acid functionality.

This compound and its derivatives may find applications in pharmaceuticals, agrochemicals, or materials science due to the unique properties imparted by the trifluoromethyl groups, which can enhance lipophilicity and stability.

Related Compounds

Related compounds include 5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-amine (PubChem CID 2783071), which lacks the carboxylic acid group but retains the trifluoromethyl substituents. Another related compound is Ethyl 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylate (PubChem CID 66545150), which is an ester derivative of the carboxylic acid.

Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight
5,7-Bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid	C₁₁H₄F₆N₂O₂	310.15 g/mol
5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-amine	C₁₀H₅F₆N₃	281.16 g/mol
Ethyl 5,7-bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylate	C₁₃H₈F₆N₂O₂	338.20 g/mol

Availability and Discontinuation

5,7-Bis(trifluoromethyl)-1,8-naphthyridine-2-carboxylic acid has been listed as a discontinued product by some suppliers, indicating potential challenges in sourcing this compound for research or industrial applications.